Cas no 832737-11-8 (5-methyl-7-(1,1,2,2,2-pentafluoroethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-2-carbohydrazide)

• Product Name: 5-methyl-7-(1,1,2,2,2-pentafluoroethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-2-carbohydrazide
• CAS No: 832737-11-8
• MF: C₁₀H₁₂F₅N₅O
• MW: 313.227198600769
• MDL: MFCD03423265
• CID: 3058133
• PubChem ID: 135645596
• Update Time: 2025-06-11

5-methyl-7-(1,1,2,2,2-pentafluoroethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• <br>5-Methyl-7-pentafluoroethyl-4,5,6,7-tetrahydro-pyrazolo[1,5-a]pyrimidine-2- carboxylic acid hydrazide
• 5-methyl-7-(1,1,2,2,2-pentafluoroethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-2-carbohydrazide
• 5-methyl-7-(1,1,2,2,2-pentafluoroethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carbohydrazide
• EN300-228867
• 5-METHYL-7-(1,1,2,2,2-PENTAFLUOROETHYL)-4H,5H,6H,7H-PYRAZOLO[1,5-A]PYRIMIDINE-2-CARBOHYDRAZIDE
• 5-Methyl-7-(perfluoroethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carbohydrazide
• 832737-11-8
• 5-methyl-7-(pentafluoroethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carbohydrazide
• STK312088
• BBL038450
• CS-0283119
• 5-METHYL-7-(PENTAFLUOROETHYL)-4,5,6,7-TETRAHYDROPYRAZOLO[1,5-A]PYRIMIDINE+
• AKOS000305689

• MDL： MFCD03423265
• Inchi： 1S/C10H12F5N5O/c1-4-2-6(9(11,12)10(13,14)15)20-7(17-4)3-5(19-20)8(21)18-16/h3-4,6,17H,2,16H2,1H3,(H,18,21)
• InChI Key： COJYCVJWCYNKKF-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C1CC(C)NC2=CC(C(NN)=O)=NN12)F

Computed Properties

• Exact Mass: 313.09620083Da
• Monoisotopic Mass: 313.09620083Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 85Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines

Additional information on 5-methyl-7-(1,1,2,2,2-pentafluoroethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-2-carbohydrazide

5-Methyl-7-(1,1,2,2,2-Pentafluoroethyl)-4H,5H,6H,7H-Pyrazolo[1,5-a]pyrimidine-2-carbohydrazide (CAS No. 832737-11-8): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

5-Methyl-7-(1,1,2,2,2-pentafluoroethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carbohydrazide (CAS No. 832737-11-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse pharmacological properties and therapeutic applications.

The molecular structure of 5-methyl-7-(1,1,2,2,2-pentafluoroethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carbohydrazide is characterized by a pyrazolopyrimidine core substituted with a methyl group at the 5-position and a pentafluoroethyl group at the 7-position. The presence of these substituents imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets.

Recent studies have highlighted the potential of 5-methyl-7-(1,1,2,2,2-pentafluoroethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carbohydrazide as a lead compound for the development of novel therapeutic agents. One notable area of research is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been shown to exhibit potent inhibitory effects on certain kinases and proteases that play crucial roles in cancer progression and inflammatory responses.

The pharmacological profile of 5-methyl-7-(1,1,2,2,2-pentafluoroethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carbohydrazide has been extensively studied in both in vitro and in vivo models. In vitro assays have demonstrated its ability to selectively inhibit target enzymes with high potency and selectivity. Additionally, preliminary in vivo studies have shown promising results in animal models of cancer and inflammation.

The synthesis of 5-methyl-7-(1,1,2,2,2-pentafluoroethyl)-4H,5H,6H,7H-pyrazolo[1，5-a]pyrimidine-2-carbohydrazide involves a series of well-defined chemical reactions that can be optimized for large-scale production. The key steps include the formation of the pyrazolopyrimidine core through a multistep process involving condensation reactions and subsequent functionalization with the desired substituents. The use of modern synthetic techniques and catalysts has significantly improved the yield and purity of the final product.

In terms of its physical properties, 5-methyl-7-(1，1，2，2，2-pentafluoroethyl)-4H，5H，6H，7H-pyrazolo[1，5-a]pyrimidine-2-carbohydrazide is a solid compound with good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its stability under various conditions has been evaluated to ensure its suitability for long-term storage and use in laboratory settings.

The biological activity of 5-methyl-7-(1，1，2，2，2-pentafluoroethyl)-4H，5H，6H，7H-pyrazolo[1，5-a]pyrimidine-2-carbohydrazide has been explored through a range of assays designed to assess its potential as a therapeutic agent. These studies have revealed that it possesses significant antiproliferative effects on cancer cell lines and can modulate key signaling pathways involved in cell growth and survival. Furthermore, 5-methyl-7-(1，1，2，2，2-pentafluoroethyl)-4H，5H，6H，7H-pyrazolo[1，5-a]pyrimidine-2-carbohydrazide has shown anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines and mediators.

In conclusion, 5-methyl-7-(1，1，2，2，2-pentafluoroethyl)-4H，5H，6H，7H-pyrazolo[1，5-a]pyrimidine-2-carbohydrazide (CAS No. 832737-11-8) represents an exciting candidate for further development in medicinal chemistry. Its unique structural features and promising biological activities make it a valuable lead compound for the discovery of new drugs targeting various diseases. Ongoing research aims to optimize its pharmacological profile and explore its potential clinical applications.